Cas no 1696820-35-5 (1-(3-bromo-5-chlorophenyl)prop-2-en-1-ol)

• Product Name: 1-(3-bromo-5-chlorophenyl)prop-2-en-1-ol
• CAS No: 1696820-35-5
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 6016896
• PubChem ID: 107947601
• Update Time: 2025-05-21

1-(3-bromo-5-chlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chlorophenyl)prop-2-en-1-ol
• 3-Bromo-5-chloro-α-ethenylbenzenemethanol
• EN300-1895781
• 1696820-35-5

• Inchi： 1S/C9H8BrClO/c1-2-9(12)6-3-7(10)5-8(11)4-6/h2-5,9,12H,1H2
• InChI Key： YZJHKUGAJDUBLI-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC(Cl)=CC(Br)=C1

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 311.0±37.0 °C(Predicted)
• pka: 13.24±0.20(Predicted)

Additional information on 1-(3-bromo-5-chlorophenyl)prop-2-en-1-ol

1-(3-Bromo-5-Chlorophenyl)Prop-2-en-1-ol: A Comprehensive Overview

1-(3-Bromo-5-Chlorophenyl)Prop-2-en-1-ol is a highly specialized organic compound with the CAS number 1696820-35-5. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and chlorine atoms, along with a propenol group. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 1-(3-Bromo-5-Chlorophenyl)Prop-2-en-1-ol involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for its use in downstream applications. Researchers have also explored the use of catalysts to enhance the efficiency of these reactions, contributing to the sustainability of its production processes.

One of the most notable applications of 1-(3-Bromo-5-Chlorophenyl)Prop-2-en-1-ol is in the field of pharmaceutical research. Its structure makes it an ideal candidate for exploring new drug candidates, particularly in areas such as anti-inflammatory agents and cancer therapeutics. For instance, recent studies have demonstrated its potential as a lead compound in the development of inhibitors for certain kinases involved in cellular signaling pathways. The compound's ability to interact with specific biological targets has been extensively studied using computational modeling and in vitro assays.

In addition to its pharmaceutical applications, 1-(3-Bromo-5-Chlorophenyl)Prop-2-en-1-ol has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various substrate materials, paving the way for potential applications in flexible electronics and sensors.

The chemical stability and reactivity of 1-(3-Bromo-5-Chlorophenyl)Prop-2-en-1 ol have been subjects of extensive research. Studies have shown that the compound exhibits moderate stability under standard conditions but can undergo various transformations under specific reaction conditions. For example, it can participate in nucleophilic substitutions or undergo oxidation to form more complex derivatives. These properties make it a versatile building block in organic synthesis.

From an environmental perspective, understanding the fate and transport of 1-(3-Bromo -5-Chlorophenyl)Prop -2-en -1 ol is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal. Regulatory agencies have also been actively involved in evaluating its environmental impact, ensuring that its use aligns with global safety standards.

In conclusion, 1-(3-Bromo -5-Chlorophenyl)Prop -2-en -1 ol (CAS No: 1696820 -35 -5) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with ongoing advancements in synthesis and application methodologies, continue to expand its role in scientific research and industrial innovation. As researchers delve deeper into its capabilities, this compound is poised to make even greater contributions to the advancement of science and technology.